2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-[2-(2-furyl)ethyl]acetamide
Description
This compound, identified by CAS 1574528-82-7, features a pyrimido[1,2-b]indazole core substituted with bromo and methyl groups at positions 8, 2, and 2. The acetamide side chain is linked to a 2-(2-furyl)ethyl group, conferring unique electronic and steric properties.
Properties
Molecular Formula |
C20H19BrN4O2 |
|---|---|
Molecular Weight |
427.3 g/mol |
IUPAC Name |
2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-[2-(furan-2-yl)ethyl]acetamide |
InChI |
InChI=1S/C20H19BrN4O2/c1-12-17(11-19(26)22-8-7-15-4-3-9-27-15)13(2)25-20(23-12)16-6-5-14(21)10-18(16)24-25/h3-6,9-10H,7-8,11H2,1-2H3,(H,22,26) |
InChI Key |
MHMZJLPOHFJINJ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=NC2=C3C=CC(=CC3=NN12)Br)C)CC(=O)NCCC4=CC=CO4 |
Origin of Product |
United States |
Chemical Reactions Analysis
The compound likely undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions remain to be elucidated. Major products formed from these reactions would depend on the specific reaction pathways.
Scientific Research Applications
Chemistry: It might serve as a building block for more complex molecules.
Biology: It could be investigated for its interactions with biological targets.
Medicine: Its pharmacological properties may be explored for therapeutic purposes.
Industry: It might find applications in materials science or catalysis.
Mechanism of Action
The precise mechanism by which this compound exerts its effects remains unknown. Further research is needed to identify molecular targets and pathways involved.
Comparison with Similar Compounds
Structural and Functional Comparison with Similar Compounds
Table 1: Comparative Analysis of Structural Features
Key Comparisons
Core Heterocycle Diversity The target compound’s pyrimidoindazole core differs from Goxalapladib’s 1,8-naphthyridine and Compound 27’s imidazo-pyridazine. Pyrimidoindazoles are known for planar aromatic systems, enhancing DNA intercalation or kinase binding, whereas naphthyridines and imidazo-pyridazines often target enzymatic active sites via hydrogen bonding .
Substituent Effects The 8-bromo group in the target compound may enhance electrophilic reactivity, contrasting with Goxalapladib’s trifluoromethyl biphenyl group, which improves metabolic stability and lipophilicity .
Synthetic Pathways
- Compound 27 was synthesized using EtOAc/EtOH/H2O with triethylamine (TEA), suggesting a polar aprotic solvent system for amide bond formation . The target compound’s synthesis likely involves similar coupling strategies but may require bromination at the 8-position, a step absent in Goxalapladib’s synthesis .
Therapeutic Implications
- While Goxalapladib targets atherosclerosis via lipid modulation, the target compound’s pyrimidoindazole scaffold aligns with kinase inhibitors (e.g., JAK/STAT or CDK inhibitors). Compound 27’s PI4KB inhibition highlights the role of heterocycles in targeting lipid kinases .
Physicochemical and Pharmacokinetic Inferences
- Molecular Weight : The target compound (exact mass unstated) is likely smaller than Goxalapladib (718.80 g/mol), suggesting better bioavailability .
- Solubility: The furyl group may enhance water solubility compared to Goxalapladib’s lipophilic trifluoromethyl group but less than Compound 27’s ionizable dimethylaminoethyl moiety .
- Metabolic Stability : Bromine may slow oxidative metabolism, whereas Goxalapladib’s fluorine substituents resist CYP450 degradation .
Biological Activity
The compound 2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-[2-(2-furyl)ethyl]acetamide is a synthetic organic molecule with significant potential in medicinal chemistry. This compound features a unique structural arrangement that may contribute to various biological activities, including antitumor and antimicrobial properties. This article will explore its biological activity, synthesis, and potential therapeutic applications based on current research findings.
Chemical Structure and Properties
The molecular formula of the compound is , with a molecular weight of approximately 426.3 g/mol. The structure includes a brominated pyrimidoindazole core and an acetamide group, which are critical for its biological activity.
| Property | Value |
|---|---|
| Molecular Formula | C20H20BrN5O |
| Molecular Weight | 426.3 g/mol |
| LogP | 3.2924 |
| Polar Surface Area | 52.044 |
Biological Activity
Research indicates that compounds with similar structural motifs exhibit diverse biological activities. Notably, 2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-[2-(2-furyl)ethyl]acetamide has shown promise in the following areas:
Antitumor Activity
Studies have demonstrated that derivatives of pyrimidoindazole can inhibit tumor cell proliferation. For example, compounds structurally related to this one were tested against various cancer cell lines, revealing significant cytotoxic effects.
- Cell Lines Tested : A549 (lung cancer), HCC827 (lung cancer), NCI-H358 (lung cancer).
- IC50 Values : Compounds similar to this one showed IC50 values ranging from 0.85 μM to 6.75 μM across different assays.
Antimicrobial Activity
In addition to antitumor effects, preliminary tests suggest that the compound may possess antimicrobial properties against both Gram-positive and Gram-negative bacteria.
- Tested Organisms : Staphylococcus aureus (Gram-positive), Escherichia coli (Gram-negative).
- Activity Profile : Compounds with similar furan substituents have demonstrated effective inhibition of bacterial growth.
The biological activity of this compound can be attributed to its ability to interact with specific biological targets:
- DNA Binding : Similar compounds have been shown to bind within the minor groove of DNA, inhibiting DNA-dependent enzymes.
- Enzyme Inhibition : The presence of the bromine atom and acetamide group suggests potential interactions with protein-tyrosine phosphatases and other enzymes involved in cellular signaling pathways.
Case Studies
Several studies have focused on the synthesis and evaluation of similar compounds:
-
Study on Antitumor Activity :
- Researchers synthesized various pyrimidoindazole derivatives and evaluated their cytotoxicity using MTS assays.
- Results indicated that compounds with brominated substitutions exhibited enhanced antitumor activity compared to non-brominated analogs.
-
Antimicrobial Evaluation :
- A series of furan-based compounds were tested for their antimicrobial efficacy using broth microdilution methods.
- The results highlighted that certain structural modifications significantly improved antibacterial properties.
Preparation Methods
| Component | Details |
|---|---|
| Starting Material | 2-Amino-4-methylindazole |
| Reagent | Acetylacetone |
| Catalyst | ZnCl₂ (10 mol%) |
| Solvent | Toluene |
| Temperature | 80–100°C |
| Reaction Time | 12–18 hours |
| Yield | 65–75% |
The reaction proceeds via nucleophilic attack of the indazole amine on the electrophilic carbonyl of acetylacetone, followed by cyclodehydration. The methyl groups at positions 2 and 4 of the pyrimidine ring are introduced during this step .
Bromination at the 8-Position
Bromination is critical for introducing the 8-bromo substituent. Electrophilic aromatic bromination using N-bromosuccinimide (NBS) in a polar aprotic solvent (e.g., dimethylformamide) at 0–5°C achieves regioselective substitution. The electron-rich indazole moiety directs bromination to the 8-position .
Table 2: Bromination Parameters
| Parameter | Details |
|---|---|
| Brominating Agent | N-Bromosuccinimide (1.2 equiv) |
| Solvent | DMF |
| Temperature | 0–5°C |
| Reaction Time | 2–4 hours |
| Yield | 80–85% |
Control of temperature is essential to minimize di-bromination byproducts. Post-reaction, the crude product is purified via silica gel chromatography using a hexane/ethyl acetate gradient .
Introduction of the Acetamide Side Chain
The acetamide side chain is introduced through nucleophilic acyl substitution. The brominated intermediate undergoes alkylation with ethyl bromoacetate in the presence of a base (e.g., K₂CO₃) in acetonitrile at reflux (82°C) for 6–8 hours. Subsequent hydrolysis of the ester group with aqueous NaOH yields the carboxylic acid, which is then coupled with 2-(2-furyl)ethylamine using a coupling agent such as HATU .
Table 3: Side-Chain Functionalization Steps
| Step | Conditions |
|---|---|
| Alkylation | Ethyl bromoacetate, K₂CO₃, CH₃CN, reflux |
| Hydrolysis | 2M NaOH, THF/H₂O (3:1), 50°C |
| Amidation | HATU, DIPEA, DMF, rt, 12 hours |
| Overall Yield | 50–60% (over three steps) |
The use of HATU ensures high coupling efficiency, while DIPEA acts as a proton scavenger. The furyl ethylamine moiety introduces steric considerations, necessitating extended reaction times .
Purification and Characterization
Final purification is achieved via preparative HPLC using a C18 column and a water/acetonitrile gradient. Critical characterization data includes:
-
¹H NMR (400 MHz, DMSO-d₆): δ 8.45 (s, 1H, indazole-H), 7.85 (d, 1H, furan-H), 6.55 (m, 2H, furan-H), 3.60 (t, 2H, CH₂), 2.90 (s, 3H, CH₃), 2.50 (s, 3H, CH₃).
-
HRMS : m/z calculated for C₂₀H₁₉BrN₄O₂ [M+H]⁺: 427.3, found: 427.2 .
Optimization Challenges and Solutions
Key challenges include minimizing di-bromination byproducts and achieving regioselective amidation. Strategies include:
-
Low-Temperature Bromination : Maintaining 0–5°C suppresses over-bromination.
-
Coupling Agent Selection : HATU outperforms EDCl/HOBt in minimizing racemization.
-
Chromatographic Purity : Gradient elution with 0.1% formic acid improves peak resolution .
Scalability and Industrial Relevance
While laboratory-scale synthesis yields 50–60%, scaling to kilogram quantities requires addressing:
Q & A
Q. What synthetic strategies are recommended for optimizing the yield of 2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-[2-(2-furyl)ethyl]acetamide?
Answer:
- Key Steps :
- Coupling Reactions : Use palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) for introducing the bromo and furyl groups. Ensure anhydrous conditions and inert atmosphere to minimize side reactions .
- Amide Bond Formation : Employ carbodiimide-based coupling agents (e.g., EDC/HCl) with catalytic DMAP in dichloromethane. Monitor reaction progress via TLC (Rf ~0.5 in ethyl acetate/hexane 3:7) .
- Purification : Use column chromatography (silica gel, gradient elution with ethyl acetate/hexane) followed by recrystallization from ethanol to isolate the pure compound.
- Yield Optimization : Apply a factorial design of experiments (DoE) to assess variables like temperature, catalyst loading, and reaction time. For example, a 2³ factorial design can identify interactions between parameters .
Q. What analytical techniques are critical for confirming the structural integrity of this compound?
Answer:
- Nuclear Magnetic Resonance (NMR) :
- ¹H NMR : Look for characteristic peaks: δ ~2.5 ppm (methyl groups on pyrimidoindazole), δ ~6.3–7.8 ppm (furyl and aromatic protons).
- ¹³C NMR : Confirm carbonyl (C=O) at ~170 ppm and quaternary carbons in the pyrimidoindazole core .
- Mass Spectrometry (HRMS) : Exact mass should match the molecular formula (C₁₉H₁₈BrN₅O₂). Use ESI+ mode for ionization .
- X-ray Crystallography : Resolve crystal packing and hydrogen-bonding patterns (e.g., N–H···O dimers with R₂²(10) motifs) .
Advanced Research Questions
Q. How can computational methods (e.g., DFT) predict reactivity and electronic properties of this compound?
Answer:
- Density Functional Theory (DFT) :
- HOMO-LUMO Analysis : Calculate frontier molecular orbitals to predict electrophilic/nucleophilic sites. The bromine atom and furyl group may act as electron-withdrawing and donating moieties, respectively .
- Reaction Pathway Simulation : Use Gaussian09 with B3LYP/6-31G(d) basis set to model coupling reactions. Identify transition states and activation energies .
- Applications : Predict regioselectivity in substitution reactions (e.g., bromine displacement) or stability under acidic/basic conditions .
Q. How should researchers design biological activity assays to evaluate this compound’s pharmacological potential?
Answer:
- In Vitro Assays :
- Enzyme Inhibition : Test against kinases (e.g., JAK2 or EGFR) using fluorescence-based assays (IC₅₀ determination).
- Antimicrobial Activity : Use microdilution methods (MIC) against Gram-positive (e.g., S. aureus) and fungal strains (e.g., C. albicans) .
- Mechanistic Studies :
Q. How can researchers resolve contradictions in spectroscopic data during structural elucidation?
Answer:
- Case Study : Discrepancies in NMR peak assignments may arise from dynamic processes (e.g., rotamers).
- Variable Temperature NMR : Conduct experiments at 298 K and 223 K to freeze conformational changes.
- 2D Techniques : Use HSQC and HMBC to correlate ambiguous protons with adjacent carbons .
- Cross-Validation : Compare experimental data with computational predictions (e.g., ACD/Labs or ChemDraw simulations) .
Methodological Challenges
Q. What separation technologies are effective for purifying this compound from complex reaction mixtures?
Answer:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
